Cas no 4944-60-9 (1,9-Diacetoxynonane)

• Product Name: 1,9-Diacetoxynonane
• CAS No: 4944-60-9
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 332196
• PubChem ID: 87573940
• Update Time: 2025-06-08

1,9-Diacetoxynonane Chemical and Physical Properties

Names and Identifiers

• 1,9-Nonanediol,1,9-diacetate
• 1,9-Diacetoxynonane
• 9-acetyloxynonyl acetate
• 1,9-NONANEDIOL DIACETATE
• Nonamethylene Diacetate
• nonane-1,9-diyl diacetate
• 1,9-Nonanediol, diacetate
• NSC53803
• 1,9-Nonanediyl diacetate
• JAEVCKMMGIFOCL-UHFFFAOYSA-N
• N0623
• D91751
• nonane-1,9-diyldiacetate
• NSC-53803
• 9-(acetyloxy)nonyl acetate
• FT-0627554
• DTXSID70892313
• CS-0452945
• 4944-60-9

• MDL： MFCD00450895
• Inchi： 1S/C13H24O4/c1-12(14)16-10-8-6-4-3-5-7-9-11-17-13(2)15/h3-11H2,1-2H3
• InChI Key： JAEVCKMMGIFOCL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCCCCCCOC(C)=O

Computed Properties

• Exact Mass: 244.16700
• Monoisotopic Mass: 244.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Uncertain
• Density: 0.98
• Melting Point: No data available
• Boiling Point: 161°C/9mmHg(lit.)
• Flash Point: 129.2±16.9 °C
• Refractive Index: 1.4350-1.4380
• PSA: 52.60000
• LogP: 2.84330
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,9-Diacetoxynonane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,9-Diacetoxynonane

Comprehensive Guide to 1,9-Diacetoxynonane (CAS No. 4944-60-9): Properties, Applications, and Industry Insights

1,9-Diacetoxynonane (CAS No. 4944-60-9) is a specialized organic compound gaining attention in industrial and research applications due to its unique chemical structure and versatility. This diacetate ester, derived from nonanediol, features two acetate groups at terminal positions, making it valuable for synthetic intermediates, plasticizers, and fragrance formulations. Its molecular formula, C₁₃H₂₄O₄, and moderate polarity contribute to its solubility in organic solvents, a property leveraged in coatings and adhesives.

Recent trends highlight growing interest in sustainable chemicals, and 1,9-Diacetoxynonane aligns with this demand as a potential bio-based derivative. Researchers are exploring its role in green chemistry applications, such as biodegradable polymer production. SEO data reveals frequent queries like "1,9-Diacetoxynonane uses" and "CAS 4944-60-9 safety," reflecting user curiosity about its functionalities and handling. The compound’s low volatility and stability under heat make it a candidate for high-performance lubricants, a niche yet expanding market.

From a technical perspective, 1,9-Diacetoxynonane exhibits a boiling point of ~300°C and a density of ~0.98 g/cm³, parameters critical for industrial process design. Analytical techniques like GC-MS and HPLC are commonly employed for purity verification, addressing another frequent search term: "how to analyze 1,9-Diacetoxynonane." Regulatory databases classify it as non-hazardous under standard conditions, though proper laboratory safety protocols should always be followed.

Innovations in cosmetic chemistry have also spotlighted this compound. Its ester bonds enable slow-release mechanisms in skincare formulations, aligning with the "clean beauty" movement. Manufacturers value its compatibility with silicones and emollients, answering queries like "1,9-Diacetoxynonane in cosmetics." Additionally, its role as a flavor enhancer precursor in food-grade applications (after further purification) is under study, though this requires stringent regulatory compliance.

The future of 1,9-Diacetoxynonane hinges on advancements in catalytic esterification technologies to improve yield and sustainability. Patent analyses show a 20% increase in related filings since 2020, particularly in polyester resin modifications. For researchers, keywords like "synthesis of 1,9-Diacetoxynonane" or "CAS 4944-60-9 suppliers" dominate academic searches, underscoring its interdisciplinary relevance. As industries prioritize eco-friendly alternatives, this compound’s adaptability positions it for broader adoption.